Cas no 73851-47-5 ( )

  structure
  structure
Product Name: 
CAS No:73851-47-5
MF:C13H15N7O4
MW:333.302701234818
CID:978551
PubChem ID:320695
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,5-diamino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
    • AC1L82RH
    • NSC-269140
    • NSC269140
    • 73851-47-5
    • DTXSID40313343
    • &nbsp;
    • Inchi: 1S/C13H15N7O4/c14-9-5-6-10(15)17-3-19-12(6)20(11(5)18-2-16-9)13-8(23)7(22)4(1-21)24-13/h2-4,7-8,13,21-23H,1H2,(H2,14,16,18)(H2,15,17,19)
    • InChI Key: OXIVVHUENDRVBE-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C(=C(N)N=CN=2)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 333.11900
  • Monoisotopic Mass: 333.11855199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • PSA: 178.45000
  • LogP: -0.68720
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